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Compound of Interest

Compound Name: (2R,3R)-Butanediol

Cat. No.: B1222053

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of (2R,3R)-Butanediol, offering procedural, step-by-step guidance to foster a secure
research environment.

(2R,3R)-Butanediol is a combustible liquid that can cause skin and eye irritation.[1][2] Proper
handling and disposal are crucial to mitigate risks and ensure the safety of laboratory
personnel.

Essential Safety and Handling Information

Adherence to proper personal protective equipment (PPE) protocols is the first line of defense
when handling (2R,3R)-Butanediol. Engineering controls, such as using a fume hood or
ensuring adequate ventilation, are also critical.[3][4]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
This includes lab coats and, if necessary, aprons or full-body suits depending on the scale of
the operation.
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Respiratory Protection: In most cases, if adequate ventilation is maintained, respiratory
protection is not required. However, if exposure limits are exceeded or irritation is
experienced, a NIOSH/MSHA approved respirator should be used. For nuisance levels of
dust, a type N95 (US) or type P1 (EN 143) dust mask can be used.

Handling and Storage:

Ventilation: Always use this chemical in a well-ventilated area or under a chemical fume hood
to control airborne levels.

Ignition Sources: (2R,3R)-Butanediol is a combustible liquid. Keep it away from heat,
sparks, open flames, and hot surfaces. Smoking is prohibited in areas where it is handled.
Use non-sparking tools and take precautionary measures against static discharge.

Hygiene: Wash hands and any exposed skin thoroughly after handling. Remove and wash
contaminated clothing before reuse.

Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed when
not in use.

Quantitative Data for (2R,3R)-Butanediol

The following table summarizes key quantitative safety and physical data for (2R,3R)-

Butanediol.
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Property Value

Flash Point 85 °C (185 °F) - closed cup
Autoignition Temperature 402 °C (755.6 °F)

Boiling Point 183-184 °C

Melting Point 25°C

Density 1.002 g/mL at 20 °C

Vapor Pressure 0.24 mmHg

Lower Explosion Limit 3.10% by volume

Upper Explosion Limit 11.40% by volume

(Data sourced from multiple safety data sheets)

Procedural Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of
(2R,3R)-Butanediol, from initial preparation to final disposal.
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Workflow for Safe Handling of (2R,3R)-Butanediol
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Caption: Standard operating procedure for handling (2R,3R)-Butanediol.
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Emergency and Disposal Plans

First-Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. If eye irritation persists, get medical advice/attention.

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes.

If inhaled: Remove the person to fresh air. If breathing is difficult, give oxygen.

If ingested: Do NOT induce vomiting. Get medical attention.

Spill and Leak Procedures:

In the event of a spill, absorb the spill with inert material (e.g., vermiculite, sand, or earth) and
then place it in a suitable container for disposal. Clean up spills immediately, observing all
safety precautions.

Disposal Plan:

All waste material must be disposed of in accordance with national and local regulations. Do
not mix with other waste. (2R,3R)-Butanediol waste should be collected in a designated
organic solvent carboy. Entrust disposal to a licensed waste disposal company. Handle
uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling (2R,3R)-Butanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222053#personal-protective-equipment-for-
handling-2r-3r-butanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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